Cas no 2171515-00-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pentan-2-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pentan-2-yl)carbamoylbutanoic acid
• CAS No: 2171515-00-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6487429
• PubChem ID: 165560616
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pentan-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pentan-2-yl)carbamoylbutanoic acid
• 2171515-00-5
• EN300-1504377
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[methyl(pentan-2-yl)carbamoyl]butanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-9-17(2)28(3)25(31)23(14-15-24(29)30)27-26(32)33-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23H,4,9,14-16H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： FBUHVFTVCISGEK-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N(C)C(C)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pentan-2-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pentan-2-yl)carbamoylbutanoic Acid (CAS No. 2171515-00-5)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pentan-2-yl)carbamoylbutanoic acid, with the CAS number 2171515-00-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex molecular structure, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools. The presence of multiple functional groups, including an amino group, a carbamoyl group, and a fluorenylmethoxycarbonyl (Fmoc) moiety, makes it a versatile intermediate in synthetic chemistry.

The molecular formula of this compound can be represented as C₂₃H₃₁N₂O_{5, highlighting its rich composition of carbon, hydrogen, nitrogen, and oxygen atoms. The structural complexity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pentan-2-yl)carbamoylbutanoic acid suggests that it may serve as a valuable building block in the synthesis of more complex molecules. Its unique structural features have positioned it as a subject of interest for researchers exploring new synthetic pathways and pharmacological applications.}

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The fluorenylmethoxycarbonyl (Fmoc) group, a common protective group in peptide synthesis, is particularly noteworthy for its stability and ease of removal under mild conditions. This characteristic makes 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pentan-2-yl)carbamoylbutanoic acid a promising candidate for use in peptide coupling reactions and other synthetic applications where protecting groups are essential.

The carbamoyl and amino functional groups in this compound contribute to its reactivity and potential biological activity. Carbamoyl groups are often found in biologically active molecules and can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug candidates. Similarly, amino groups are key players in many biochemical processes and can serve as targets for enzyme inhibition or receptor binding. The combination of these functional groups in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pentan-2-yl)carbamoylbutanoic acid suggests that it may exhibit multiple modes of interaction with biological targets.

Recent studies have begun to explore the potential of this compound in various therapeutic contexts. For instance, researchers have investigated its role as an intermediate in the synthesis of protease inhibitors, which are critical for treating conditions such as HIV/AIDS and cancer. The fluorenylmethoxycarbonyl group provides a stable handle for further functionalization, allowing chemists to tailor the molecule to specific biological targets. Additionally, the presence of both carbamoyl and amino groups offers opportunities for covalent binding strategies, which can enhance drug efficacy and reduce off-target effects.

The structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pentan-2-yl)carbamoylbutanoic acid also make it an attractive candidate for use in drug discovery campaigns. Its complexity allows for the exploration of diverse chemical space, increasing the likelihood of identifying novel lead compounds with desirable pharmacological properties. Furthermore, the compound's stability under various reaction conditions makes it a reliable choice for synthetic chemists working on complex molecular architectures.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl(pentan-2-yl)carbamoylbutanoic acid (CAS No. 2171515-00-5) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features, including multiple functional groups and a fluorenylmethoxycarbonyl moiety, make it a valuable intermediate in synthetic chemistry and a promising candidate for drug development. As research continues to uncover new applications for this compound, its importance in the field is likely to grow further.